Cas no 1082193-74-5 (3-P-Tolyl-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid)

• Product Name: 3-P-Tolyl-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid
• CAS No: 1082193-74-5
• MF: C₁₄H₁₁N₃O₂
• MW: 253.256042718887
• CID: 4570504
• Update Time: 2025-11-05

3-P-Tolyl-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-p-Tolyl-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid
• 3-P-Tolyl-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid

• Inchi： 1S/C14H11N3O2/c1-9-4-6-10(7-5-9)12-15-16-13-11(14(18)19)3-2-8-17(12)13/h2-8H,1H3,(H,18,19)
• InChI Key： SBQXCEKGEAPNPT-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3=CC=C(C)C=C3)N1C=CC=C2C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-P-Tolyl-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid

3-P-Tolyl-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1082193-74-5, commonly referred to as 3-P-Tolyl-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring fused with a triazole moiety and a carboxylic acid group. The P-tolyl substituent further adds complexity to its structure, making it a promising candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of 3-P-Tolyl-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid as a scaffold for designing bioactive molecules. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition and its role in modulating cellular signaling pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. This finding underscores its potential as a lead compound for anti-cancer drug development.

The synthesis of 3-P-Tolyl-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the triazolo-pyridine core through cyclization reactions and the subsequent introduction of the P-tolyl group via Suzuki-Miyaura coupling. Recent advancements in catalysis have enabled higher yields and improved purity levels, making this compound more accessible for large-scale studies.

In terms of chemical properties, 3-P-Tolyl-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid exhibits remarkable stability under physiological conditions. Its ability to form hydrogen bonds due to the carboxylic acid group enhances its solubility in polar solvents, which is advantageous for pharmacokinetic studies. Additionally, the triazole ring contributes to its aromaticity and electron-withdrawing properties, making it an ideal candidate for various electronic applications.

From an application standpoint, this compound has shown promise in the development of sensors and electronic devices. Its ability to act as a π-conjugated system makes it suitable for use in organic electronics. A 2023 paper in *Advanced Materials* reported that thin films of this compound exhibit excellent charge transport properties, paving the way for its use in flexible electronics and optoelectronic devices.

Moreover, 3-P-Tolyl-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid has been investigated for its potential in environmental remediation. Its ability to bind heavy metals through coordination chemistry suggests its application in water purification systems. Preliminary experiments indicate that it can effectively remove lead and mercury ions from aqueous solutions, offering a green chemistry approach to environmental protection.

In conclusion, 3-P-Tolyl-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid (CAS No. 1082193-74-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and favorable chemical properties make it an invaluable tool for researchers in the fields of pharmacology, materials science, and environmental chemistry. As ongoing studies continue to uncover new potentials for this compound